Hydroxylamine-O-sulfonic acid Hydroxylamine-O-sulfonic acid Hydroxylamine-O-sulfonic acid (HOSA), an O-substituted hydroxylamine, is a widely used aminating agent. It can behave as a nucleophile as well as an electrophile. The conversion of organoboranes obtained from hydroboration of olefins to amines using HOSA has been reported.
Hydroxylamine-O-sulfonic acid is a versatile synthetic reagent. It is widely employed as a nucleophile and as an electrophile in various organic syntheses. It can be synthesized by reacting hydroxylamine sulfate with 30% fuming H2SO4.

Brand Name: Vulcanchem
CAS No.: 2950-43-8
VCID: VC20838929
InChI: InChI=1S/H3NO4S/c1-5-6(2,3)4/h1H2,(H,2,3,4)
SMILES: NOS(=O)(=O)O
Molecular Formula: H3NO4S
Molecular Weight: 113.1 g/mol

Hydroxylamine-O-sulfonic acid

CAS No.: 2950-43-8

Cat. No.: VC20838929

Molecular Formula: H3NO4S

Molecular Weight: 113.1 g/mol

* For research use only. Not for human or veterinary use.

Hydroxylamine-O-sulfonic acid - 2950-43-8

Specification

Description Hydroxylamine-O-sulfonic acid (HOSA), an O-substituted hydroxylamine, is a widely used aminating agent. It can behave as a nucleophile as well as an electrophile. The conversion of organoboranes obtained from hydroboration of olefins to amines using HOSA has been reported.
Hydroxylamine-O-sulfonic acid is a versatile synthetic reagent. It is widely employed as a nucleophile and as an electrophile in various organic syntheses. It can be synthesized by reacting hydroxylamine sulfate with 30% fuming H2SO4.

CAS No. 2950-43-8
Molecular Formula H3NO4S
Molecular Weight 113.1 g/mol
IUPAC Name amino hydrogen sulfate
Standard InChI InChI=1S/H3NO4S/c1-5-6(2,3)4/h1H2,(H,2,3,4)
Standard InChI Key DQPBABKTKYNPMH-UHFFFAOYSA-N
SMILES NOS(=O)(=O)O
Canonical SMILES NOS(=O)(=O)O

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